molecular formula C15H14N2O5 B8638949 5-(Benzyloxy)-4-methoxy-2-nitrobenzamide CAS No. 60547-93-5

5-(Benzyloxy)-4-methoxy-2-nitrobenzamide

Cat. No.: B8638949
CAS No.: 60547-93-5
M. Wt: 302.28 g/mol
InChI Key: UHYAKEUUFAPJLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Benzyloxy)-4-methoxy-2-nitrobenzamide is a useful research compound. Its molecular formula is C15H14N2O5 and its molecular weight is 302.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

60547-93-5

Molecular Formula

C15H14N2O5

Molecular Weight

302.28 g/mol

IUPAC Name

4-methoxy-2-nitro-5-phenylmethoxybenzamide

InChI

InChI=1S/C15H14N2O5/c1-21-13-8-12(17(19)20)11(15(16)18)7-14(13)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H2,16,18)

InChI Key

UHYAKEUUFAPJLG-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=C1)[N+](=O)[O-])C(=O)N)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a suspension of 4-methoxy-5-benzyloxy-2-nitrobenzoic acid (10.0 g, 33.3 mmol) in anhydrous THF (100 mL) was added oxalyl chloride (4.90 mL, 56.2 mmol) followed by one drop of anhydrous DMF. The mixture was stirred at RT for 16 h, upon which the mixture was poured into water (300 mL) and ammonium hydroxide (50 mL). A solid was separated out, which was collected by filtration and dried under vacuo. The solid was taken up in refluxing methanol (500 mL) and the insoluble solid was collected via filtration and dried under vacuum to give 4-methoxy-5-benzyloxy-2-nitrobenzamide (6.50 g, 21.5 mmol, 65%). HPLC retention time 6.154 min.
Quantity
10 g
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reactant
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100 mL
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4.9 mL
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300 mL
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50 mL
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0 (± 1) mol
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catalyst
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Synthesis routes and methods II

Procedure details

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